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Compound of Interest

Compound Name:
6,7-dihydro-4H-pyrazolo[5,1-c]

[1,4]oxazine-2-carbaldehyde

CAS No.: 623565-59-3

Cat. No.: B1610247

Get Quote

In the landscape of heterocyclic chemistry, the fusion of different pharmacologically active

nuclei into a single molecular framework is a proven strategy for the discovery of novel

therapeutic agents. Pyrazolo-oxazine compounds, a fascinating class of fused heterocyclic

systems, represent such a confluence, integrating the well-established biological significance of

both pyrazole and oxazine rings.

The pyrazole moiety, a five-membered aromatic ring with two adjacent nitrogen atoms, is a

cornerstone in medicinal chemistry, with derivatives exhibiting a vast array of pharmacological

properties including anticancer, antimicrobial, anti-inflammatory, and antidepressant effects.[1]

[2] Similarly, the oxazine ring, a six-membered heterocycle containing one nitrogen and one

oxygen atom, is a key component in numerous bioactive compounds.[3][4]

The strategic fusion of these two scaffolds gives rise to the pyrazolo-oxazine system.

Depending on the arrangement of the heteroatoms and the fusion points, at least fourteen

distinct isomers of pyrazolo-oxazine can exist.[5] This structural diversity provides a rich

playground for medicinal chemists to modulate physicochemical properties and biological

activities. Pyrazolo-oxazine derivatives have demonstrated a wide spectrum of promising
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biological applications, including anticancer, anti-inflammatory, antibacterial, and antifungal

activities.[5][6][7] For instance, certain pyrazolo[3,4-e][3][8]oxazines have been explored as

analogs of antibiotics like Formycin.[5]

This technical guide, designed for researchers, scientists, and drug development professionals,

offers a comprehensive literature review of pyrazolo-oxazine compounds. It delves into the core

synthetic methodologies, provides an in-depth analysis of their diverse biological activities and

mechanisms of action, and synthesizes structure-activity relationship (SAR) studies to guide

future drug design efforts.

Part 1: Synthetic Methodologies for the Pyrazolo-
Oxazine Scaffold
The construction of the pyrazolo-oxazine fused ring system can be achieved through various

synthetic strategies, often involving the sequential or concerted formation of the constituent

pyrazole and oxazine rings. The choice of synthetic route is typically governed by the desired

substitution pattern and the availability of starting materials.

Key Synthetic Strategies
Condensation and Cyclization from Precursors: A common approach involves the reaction of

a pre-formed pyrazole with reagents that enable the construction of the oxazine ring, or vice-

versa. For example, pyrazole derivatives can be synthesized by reacting a 1,3-dicarbonyl

compound with a hydrazine.[9] This pyrazole can then undergo further reactions to build the

oxazine ring.

One-Pot Synthesis from Acyclic Precursors: More efficient modern methods focus on one-pot

syntheses that minimize purification steps and improve overall yield. A notable example is

the synthesis of 2-aryl-6,7-dihydro-4H-pyrazolo[5,1-c][2][3]oxazines from 2,2-

dichlorovinylacetophenones and 2-hydroxyethylhydrazine.[10] This method is attractive due

to its simplicity, high yields (up to 95%), and the ready availability of the starting materials.

[10]

Transformation from Other Heterocyclic Systems: Another advanced strategy involves using

an existing heterocyclic compound as a precursor. For instance, oxazinethione derivatives
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have been successfully used as precursors to synthesize pyrazole-fused systems, which

demonstrated significant antimicrobial and anticancer activities.[11]

Experimental Protocol: One-Pot Synthesis of 2-aryl-6,7-
dihydro-4H-pyrazolo[5,1-c][2][3]oxazines
This protocol is adapted from a reported effective method for the synthesis of pyrazolo[5,1-c][2]

[3]oxazine derivatives.[10] The causality behind this experimental design lies in the sequential

condensation and intramolecular cyclization. The initial reaction between the

hydroxyethylhydrazine and the dichlorovinylacetophenone forms a pyrazoline intermediate. The

subsequent addition of a base facilitates an intramolecular nucleophilic substitution, where the

hydroxyl group attacks the carbon bearing the dichloro-group, leading to ring closure and

formation of the oxazine ring with the elimination of HCl.

Step-by-Step Methodology:

Reactant Preparation: In a round-bottom flask equipped with a reflux condenser, dissolve

2,2-dichlorovinylacetophenone (1.0 eq) in ethanol.

Initial Condensation: Add 2-hydroxyethylhydrazine (1.2 eq) to the solution. The hydrazine

acts as a dinucleophile, first forming a hydrazone and then cyclizing to create the pyrazoline

ring.

Reflux: Heat the reaction mixture to reflux for approximately 15-20 minutes to ensure the

complete formation of the 3-aryl-5-dichloromethyl-1-(2-hydroxyethyl)-2-pyrazoline

intermediate.

Base-Mediated Cyclization: After cooling slightly, carefully add 3 M aqueous sodium

hydroxide (NaOH). The base is crucial for deprotonating the hydroxyl group, activating it for

the subsequent intramolecular cyclization to form the oxazine ring.

Final Reflux: Heat the mixture to reflux for an additional 5 hours to drive the cyclization to

completion.

Work-up and Purification: After cooling to room temperature, the product often precipitates

out of the solution. The solid can be collected by filtration, washed with cold ethanol and

water, and dried. Further purification can be achieved by recrystallization from a suitable
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solvent like ethanol to yield the pure 2-aryl-6,7-dihydro-4H-pyrazolo[5,1-c][2][3]oxazine

product.
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Caption: Hypothesized anticancer mechanism via kinase inhibition.
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Antimicrobial and Anti-inflammatory Activities
Pyrazolo-oxazine derivatives have also been identified as promising antimicrobial and anti-

inflammatory agents. [3][5]

Antibacterial and Antifungal Activity: The inherent antimicrobial properties of the parent

pyrazole and oxazine rings are often retained or enhanced in the fused system. [1]

[11]Studies have demonstrated the efficacy of these compounds against both Gram-positive

and Gram-negative bacteria, as well as various fungal strains. [11][12]One study highlighted

a pyrazole linked phenylthiazole compound with promising activity against methicillin-

resistant Staphylococcus aureus (MRSA) with a MIC of 4 μg/mL. [5]* Anti-inflammatory

Effects: Several pyrazolo-oxazine derivatives have been reported to possess anti-

inflammatory properties, potentially through the inhibition of cyclooxygenase (COX-1 and

COX-2) enzymes, which are key mediators of inflammation. [5]

Central Nervous System (CNS) Activity
The scaffold has also been explored for its potential to modulate CNS targets. Oxazolo[3,4-

a]pyrazine derivatives have been developed as potent antagonists of the Neuropeptide S

(NPS) receptor. [13][14]Since the NPS system is involved in regulating anxiety, drug abuse,

and locomotion, these antagonists represent valuable research tools and potential therapeutic

leads for substance abuse disorders. [13][14]

Summary of Biological Activities
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Compound
Class/Isomer

Biological
Activity

Target/Model
System

Reported
Potency
(IC₅₀/MIC)

Reference

Pyrazolo-

Oxazine Fused

Systems

Anticancer, Anti-

inflammatory

Various cancer

cell lines, COX

enzymes

Not specified [5]

Oxazinethione-

derived

Pyrazoles

Anticancer,

Antimicrobial

MCF-7, HeLa,

Ovcar-3, E. coli,

S. aureus

IC₅₀: 5.69-22.81

µg/mL
[11]

Pyrazolo[4,3-

e]...triazine

Sulfonamides

Anticancer

MCF-7, MDA-

MB-231 breast

cancer cells

IC₅₀ ≈ 2.3 µM [15]

Phenylpyrazolo[3

,4-d]pyrimidines

Anticancer,

Antimicrobial

MCF-7, HCT116,

HepG2 cancer

cells

Not specified [16]

Oxazolo[3,4-

a]pyrazine

Derivatives

Neuropeptide S

Receptor

Antagonist

In vitro and in

vivo models

Nanomolar

activity
[13][14]

Part 3: Structure-Activity Relationship (SAR)
Studies
Understanding the relationship between the chemical structure of pyrazolo-oxazine derivatives

and their biological activity is critical for rational drug design. SAR studies help identify the key

structural features required for potency and selectivity.

Key Structural Modifications
Substituents on the Aryl Ring: In many series, the nature and position of substituents on an

aryl ring attached to the pyrazole or oxazine moiety play a crucial role. For the synthesis of

pyrazolo[5,1-c]o[2][3]xazines, the reaction proceeds efficiently with both electron-donating

groups (EDGs) and electron-withdrawing groups (EWGs) on the phenyl ring, indicating that a

wide variety of analogs can be synthesized for biological screening. [10]* Modifications for
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Pharmacokinetics: In the development of oxazolo[3,4-a]pyrazine NPSR antagonists,

modifications were made to increase the basicity of a piperazine nitrogen. [13]This strategic

change was designed to allow for the formation of hydrochloride salts, thereby improving

water solubility—a critical parameter for drug development. [13]* Pharmacophoric Elements:

For binding to the benzodiazepine receptor, SAR studies on pyrazolo[1,5-c]b[3]

[8]enzoxazines suggested that the presence of at least one proton donor or proton acceptor

group is essential for achieving sub-micromolar affinity. [5]

SAR Insights for Pyrazolo-Oxazine Scaffold

Core Pyrazolo-Oxazine
Scaffold

R1 Substituent:
- Modulates potency

- EDGs & EWGs tolerated

R2 Substituent:
- Influences solubility

- Basic groups can form salts

R3 Substituent:
- Affects receptor binding

- H-bond donors/acceptors crucial

Click to download full resolution via product page

Caption: Key modification points on the pyrazolo-oxazine scaffold.

Conclusion and Future Perspectives
The pyrazolo-oxazine scaffold represents a versatile and highly promising platform for the

development of new therapeutic agents. The fusion of the pyrazole and oxazine rings creates a

unique chemical space with a rich potential for diverse biological activities, spanning from

anticancer and antimicrobial to CNS-modulating effects. Efficient synthetic methodologies,

including one-pot procedures, have made a wide array of derivatives accessible for screening

and optimization. [10] The future of pyrazolo-oxazine research is bright. Key areas for future

exploration include:

Mechanism Deconvolution: Elucidating the precise molecular targets and mechanisms of

action for the most potent compounds, particularly in the context of cancer and infectious
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diseases.

Rational Design and SAR Expansion: Leveraging computational tools like molecular docking

and a deeper understanding of SAR to design next-generation analogs with enhanced

potency, selectivity, and improved pharmacokinetic profiles. [11]* Exploration of New

Isomers: Systematically synthesizing and screening the various unexplored isomers of the

pyrazolo-oxazine system to unlock new biological activities. [5]* Prodrug Strategies: For

compounds with suboptimal solubility or pharmacokinetic properties, the application of a

prodrug approach could be a successful strategy to enhance their therapeutic potential, as

has been demonstrated for the related pyrazolo[3,4-d]pyrimidines. [17] In conclusion, the

concerted efforts of synthetic chemists, pharmacologists, and computational scientists will

continue to unlock the full therapeutic potential of pyrazolo-oxazine compounds, paving the

way for the discovery of novel drugs to address unmet medical needs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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